Cas no 2171282-12-3 (3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171282-12-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6350572
• PubChem ID: 165873445
• Update Time: 2025-05-27

3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171282-12-3
• EN300-1486864

• Inchi： 1S/C24H26N2O5/c27-22(28)11-12-25-23(29)21(13-15-9-10-15)26-24(30)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,25,29)(H,26,30)(H,27,28)/t21-/m0/s1
• InChI Key： CFBYHBJQLVEBQR-NRFANRHFSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(NCCC(=O)O)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Recent Advances in the Study of 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171282-12-3)

The compound 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171282-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to achieve a yield of over 85%, with a purity exceeding 98%. This advancement is particularly significant for large-scale production, which is essential for further preclinical and clinical studies.

In addition to its synthetic utility, the biological activity of 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits inhibitory activity against certain proteases implicated in chronic inflammatory diseases, suggesting its potential as a lead compound for anti-inflammatory drug development.

Furthermore, the compound's role as a versatile intermediate in the synthesis of peptide-based therapeutics has been explored. Researchers have utilized its Fmoc-protected amino acid moiety to construct peptide libraries for high-throughput screening. A recent publication in ACS Chemical Biology highlighted its application in the development of peptide inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study demonstrated that derivatives of this compound could effectively disrupt PPIs, leading to reduced tumor cell proliferation in vitro.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the ongoing research underscores the compound's potential as a valuable tool in drug discovery and development. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield further breakthroughs in the coming years.

In conclusion, 3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS: 2171282-12-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and synthetic versatility, make it a compound of significant interest for future research. As studies progress, this molecule may pave the way for the development of novel therapeutics targeting a range of diseases, from inflammatory disorders to cancer.